Cas no 568567-07-7 (4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid)

4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid structure
568567-07-7 structure
Product Name:4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid
CAS No:568567-07-7
MF:C11H11BrO4
MW:287.106642961502
CID:3105612
PubChem ID:2434818
Update Time:2025-04-21

4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Bromo-2-methoxy-phenyl)-4-oxo-butyric acid
    • Enamine_005456
    • 4-(5-bromo-2-methoxyphenyl)-4-oxobutanoicacid
    • Z56921793
    • SR-01000044059-1
    • CS-0219733
    • 4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid
    • AKOS000116608
    • G45000
    • 568567-07-7
    • EN300-04814
    • SR-01000044059
    • HMS1409H22
    • 4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid
    • Inchi: 1S/C11H11BrO4/c1-16-10-4-2-7(12)6-8(10)9(13)3-5-11(14)15/h2,4,6H,3,5H2,1H3,(H,14,15)
    • InChI Key: JBMLZSXCPZIHEO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C(CCC(=O)O)=O)OC

Computed Properties

  • Exact Mass: 285.98407Da
  • Monoisotopic Mass: 285.98407Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.6Ų

4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B432978-25mg
4-(5-Bromo-2-methoxyphenyl)-4-oxobutanoic Acid
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$ 70.00 2022-06-07
TRC
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$ 365.00 2022-06-07
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4-(5-bromo-2-methoxyphenyl)-4-oxobutanoic acid
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Enamine
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